Cas no 1174662-16-8 (2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester)

• Product Name: 2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester
• CAS No: 1174662-16-8
• MF: C₁₈H₂₂N₂O₅
• MW: 346.377685070038
• CID: 4575114
• Update Time: 2025-07-16

2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester
• Propanoic acid, 2,2-dimethyl-, 1,1'-(3,4-dihydro-4-oxo-6,7-quinazolinediyl) ester

• Inchi： 1S/C18H22N2O5/c1-17(2,3)15(22)24-12-7-10-11(19-9-20-14(10)21)8-13(12)25-16(23)18(4,5)6/h7-9H,1-6H3,(H,19,20,21)
• InChI Key： CDCRASOGBMDNDJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC(=O)C(C)(C)C)C(OC(=O)C(C)(C)C)=C2)C(=O)NC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester

Introduction to 2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester (CAS No. 1174662-16-8)

2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester (CAS No. 1174662-16-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structure of this compound, characterized by the presence of a quinazolinone core and a substituted propionic acid ester group, makes it a promising candidate for various therapeutic applications.

The molecular formula of 2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester is C₁₉H₂₃N₃O₅, and its molecular weight is 357.40 g/mol. The compound is a white crystalline solid with a melting point ranging from 150 to 155°C. Its solubility in water is low, but it is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings.

The synthesis of 2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester typically involves multi-step reactions. One common approach is the condensation of anthranilic acid with an appropriate aldehyde or ketone to form the quinazolinone core, followed by esterification with 2,2-dimethylpropionic acid. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, reducing the overall cost and improving the yield.

In terms of biological activity, 2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, studies have indicated that this compound exhibits potent antiviral activity against several viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV).

The anticancer properties of 2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester have also been extensively investigated. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. Furthermore, this compound has demonstrated synergistic effects when used in combination with other anticancer drugs, enhancing their therapeutic efficacy while reducing side effects.

The pharmacokinetic properties of 2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester have been studied to understand its behavior in biological systems. In vitro and in vivo experiments have revealed that it has good oral bioavailability and a favorable distribution profile. The compound is metabolized primarily by cytochrome P450 enzymes in the liver, leading to the formation of active metabolites that contribute to its therapeutic effects.

To further explore the potential applications of 2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quinazolin-6-yl ester, clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various diseases such as chronic inflammatory conditions and certain types of cancer. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects.

In conclusion, 2,2-Dimethyl-propionic acid 7-(2,2-Dimethyl-propionyloxy)-4-oxo-3,4-dihydro-quianzolinone-6-yi ester (CAS No. 1174662–16–8) represents a promising molecule with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in drug discovery and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.